Cas no 763109-55-3 (5-(4-Isobutylphenyl)isoxazole-3-carbohydrazide)

• Product Name: 5-(4-Isobutylphenyl)isoxazole-3-carbohydrazide
• CAS No: 763109-55-3
• MF: C₁₄H₁₇N₃O₂
• MW: 259.303683042526
• CID: 982548
• PubChem ID: 45054402
• Update Time: 2025-08-05

5-(4-Isobutylphenyl)isoxazole-3-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 5-(4-ISOBUTYLPHENYL)ISOXAZOLE-3-CARBOHYDRAZIDE
• 5-(4-isobutylphenyl)-3-isoxazolecarbohydrazide
• AKOS024417678
• 763109-55-3
• 5-[4-(2-methylpropyl)phenyl]-1,2-oxazole-3-carbohydrazide
• G90976
• 5-(4-Isobutylphenyl)isoxazole-3-carbohydrazide

• Inchi： 1S/C14H17N3O2/c1-9(2)7-10-3-5-11(6-4-10)13-8-12(17-19-13)14(18)16-15/h3-6,8-9H,7,15H2,1-2H3,(H,16,18)
• InChI Key： SJCLBNHCDVYAHY-UHFFFAOYSA-N
• SMILES： O1C(=CC(C(NN)=O)=N1)C1C=CC(=CC=1)CC(C)C

Computed Properties

• Exact Mass: 259.132076794g/mol
• Monoisotopic Mass: 259.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.2
• XLogP3: 2.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 5-(4-Isobutylphenyl)isoxazole-3-carbohydrazide

Introduction to 5-(4-Isobutylphenyl)isoxazole-3-carbohydrazide (CAS No. 763109-55-3) and Its Applications in Modern Chemical Biology

5-(4-Isobutylphenyl)isoxazole-3-carbohydrazide, identified by the chemical identifier CAS No. 763109-55-3, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This heterocyclic derivative combines the structural features of isoxazole and carbohydrazide moieties, making it a versatile scaffold for the development of novel bioactive molecules. The isobutylphenyl substituent appended to the isoxazole ring introduces lipophilicity and tunable electronic properties, enhancing its potential as a pharmacophore in drug discovery initiatives.

The isoxazole core is a prominent scaffold in medicinal chemistry, renowned for its presence in numerous bioactive natural products and synthetic drugs. Its five-membered aromatic ring system imparts unique electronic and steric properties, which can be exploited to modulate interactions with biological targets. In particular, the incorporation of a carbohydrazide group at the 3-position of the isoxazole ring introduces a polar, nitrogen-rich moiety that can engage in hydrogen bonding interactions, further refining the compound's binding affinity and selectivity.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how structural modifications in heterocyclic compounds like 5-(4-Isobutylphenyl)isoxazole-3-carbohydrazide influence their biological activity. Studies have demonstrated that the isobutylphenyl substituent enhances solubility while maintaining favorable pharmacokinetic profiles, making this compound an attractive candidate for further optimization. Furthermore, the carbohydrazide moiety has been shown to exhibit inhibitory effects on various enzymes and receptors, positioning this molecule as a promising lead for therapeutic intervention.

In the realm of drug discovery, 5-(4-Isobutylphenyl)isoxazole-3-carbohydrazide has garnered attention for its potential applications in addressing inflammatory and neurodegenerative disorders. Preclinical studies have highlighted its ability to modulate key signaling pathways involved in these conditions. For instance, research suggests that this compound may interact with Janus kinases (JAKs) and signal transducer and activator of transcription (STAT) proteins, thereby regulating inflammatory responses. Additionally, its structural analogs have shown promise in mitigating oxidative stress-related damage, which is implicated in neurodegenerative pathologies such as Alzheimer's disease.

The synthesis of 5-(4-Isobutylphenyl)isoxazole-3-carbohydrazide involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. The construction of the isoxazole ring typically employs cyclocondensation reactions between appropriate precursors, while the introduction of the carbohydrazide group requires careful control of reaction conditions to ensure high yield and purity. Advances in catalytic systems have enabled more efficient and sustainable synthetic routes, aligning with green chemistry principles and reducing environmental impact.

From a biochemical perspective, the interaction between 5-(4-Isobutylphenyl)isoxazole-3-carbohydrazide and biological targets can be rationalized through detailed mechanistic studies. The compound's ability to bind to proteins with high affinity suggests that it may undergo conformational changes upon interaction, leading to allosteric modulation or covalent inhibition. Such insights are critical for designing next-generation inhibitors with improved therapeutic efficacy and reduced side effects. High-throughput screening (HTS) campaigns have been instrumental in identifying derivatives of this compound with enhanced binding properties, further validating its potential as a drug development candidate.

The role of computational tools in optimizing 5-(4-Isobutylphenyl)isoxazole-3-carbohydrazide cannot be overstated. Molecular dynamics simulations have provided valuable insights into how this compound interacts with biological membranes and macromolecular targets at an atomic level. These simulations help predict binding affinities, identify key interaction residues, and guide structural modifications to improve pharmacological properties. Additionally, virtual screening techniques have accelerated the identification of novel analogs by rapidly evaluating large libraries of compounds based on predefined pharmacophoric criteria.

As research progresses, interdisciplinary collaborations between chemists, biologists, and computer scientists will continue to drive innovation in the development of molecules like 5-(4-Isobutylphenyl)isoxazole-3-carbohydrazide. The integration of experimental data with computational models will enable more precise predictions of biological activity and facilitate the design of compounds tailored to specific therapeutic needs. This holistic approach promises to accelerate the transition from laboratory discoveries to clinical applications, ultimately benefiting patients worldwide.